Cas no 7251-80-1 ( )

• Product Name: &nbsp
• CAS No: 7251-80-1
• MF: C₁₈H₁₃NO₄
• MW: 307.300124883652
• CID: 977272
• PubChem ID: 5354769
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [(Z)-(2-benzyl-5-oxo-1,3-oxazol-4-ylidene)methyl] benzoate
• 4-benzoyloximethylene-2-benzyl-4H-oxazol-5-one
• 4-Benzoyloxymethylen-2-benzyl-4H-oxazol-5-on
• AC1NS68B
• NSC18732
• DTXSID60417852
• NSC-18732
• 7251-80-1
•  

• Inchi： 1S/C18H13NO4/c20-17(14-9-5-2-6-10-14)22-12-15-18(21)23-16(19-15)11-13-7-3-1-4-8-13/h1-10,12H,11H2/b15-12-
• InChI Key： KRVPGCSPAPHGSZ-QINSGFPZSA-N
• SMILES： O1C(/C(=C/OC(C2C=CC=CC=2)=O)/N=C1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 307.08449
• Monoisotopic Mass: 307.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.23
• Boiling Point: 422.6°C at 760 mmHg
• Flash Point: 178.5°C
• Refractive Index: 1.601
• PSA: 64.96
• LogP: 2.31840